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Compound of Interest

(-)-trans-1,2-
Compound Name: Cyclohexanedicarboxylic
Anhydride
Cat. No.: B1590544
\ v

An In-Depth Technical Guide to (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride: A
Cornerstone in Chiral Synthesis

Abstract

(-)-trans-1,2-Cyclohexanedicarboxylic Anhydride stands as a pivotal chiral building block in
modern organic synthesis, particularly within the pharmaceutical industry. Its rigid cyclohexane
backbone and the stereochemically defined trans-orientation of its reactive anhydride
functionality make it an invaluable tool for the resolution of racemic mixtures and the
asymmetric synthesis of complex molecular targets. This guide provides a comprehensive
overview of its nomenclature, physicochemical properties, synthesis, and key applications, with
a focus on the mechanistic principles that underpin its utility. Authored for researchers,
scientists, and drug development professionals, this document synthesizes technical data with
practical insights to facilitate its effective application in the laboratory.

Nomenclature and Synonyms

The precise identification of a chemical entity is fundamental to scientific discourse. (-)-trans-
1,2-Cyclohexanedicarboxylic Anhydride is known by several names, which can vary based
on the level of stereochemical detail and the nomenclature system employed. The CAS number
for the specific (-)-trans enantiomer is 31982-85-1[1][2]. The racemic (z)-trans mixture is
identified by CAS number 14166-21-3[3][4].
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A clear understanding of its various synonyms is crucial for navigating chemical databases and

literature.

Synonym Type Name Stereochemistry
(-)-trans-1,2-

Common Name Cyclohexanedicarboxylic Enantiopure (-)
Anhydride
(3as,7aS)-3a,4,5,6,7,7a-

IUPAC Name hexahydro-2-benzofuran-1,3- Enantiopure (-)[1]
dione
trans-Hexahydrophthalic ]

Common Name Racemic (trans)[3]

anhydride

trans-Cyclohexane-1,2- )
Synonym ] ) ] ] Racemic (trans)[3]
dicarboxylic acid anhydride

(3aR,7aR)-3a,4,5,6,7,7a-
IUPAC Name hexahydro-2-benzofuran-1,3- Enantiopure (+)[4]

dione

rel-(3aR,7aR)-Hexahydro-1,3- )
Synonym ) ) Racemic (trans)[3]
isobenzofurandione

Physicochemical and Structural Properties

The utility of a reagent is intrinsically linked to its physical and chemical properties. The trans-
configuration of the anhydride ring relative to the cyclohexane chair conformation imparts
significant rigidity to the molecule. This well-defined three-dimensional structure is the basis for
its effectiveness in inducing stereochemical differentiation.
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Property Value Source
Molecular Formula CsH1003 [1114]
Molecular Weight 154.16 g/mol [1][4]
White to Almost white
Appearance
powder/crystal
Melting Point 145-147 °C (lit.)
MUTGBJKUEZFXGO-
InChl Key [1]
WDSKDSINSA-N
_ C1CC[C@H]2--INVALID-LINK-
Canonical SMILES [1]

-C(=0)0C2=0

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride is
a multi-step process that requires careful control of stereochemistry. The industrial synthesis
typically begins with a Diels-Alder reaction, followed by hydrogenation and subsequent
resolution.

The causality behind this pathway is rooted in the efficiency of the initial cycloaddition and the
necessity to separate the resulting enantiomers. The hydrogenation step is critical for creating
the saturated cyclohexane ring, and the final resolution is the key to isolating the desired chiral
building block.
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Step 1: Diels-Alder Reacton
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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